Cas no 2247105-57-1 (3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride)

• Product Name: 3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride
• CAS No: 2247105-57-1
• MF: C₈H₈BrFO₄S
• MW: 299.114124298096
• CID: 5876325
• PubChem ID: 165719445
• Update Time: 2025-08-05

3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-6493377
• 2247105-57-1
• 3-bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride
• 3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride

• Inchi： 1S/C8H8BrFO4S/c1-13-5-14-8-6(9)3-2-4-7(8)15(10,11)12/h2-4H,5H2,1H3
• InChI Key： FMTFPWLKPFTORV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OCOC)S(=O)(=O)F

Computed Properties

• Exact Mass: 297.93107g/mol
• Monoisotopic Mass: 297.93107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61Ų

Additional information on 3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride

Professional Introduction to 3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride (CAS No. 2247105-57-1)

3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2247105-57-1, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of both bromine and sulfonyl fluoride substituents, make it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The compound's structure consists of a benzene ring substituted with a bromine atom at the 3-position and a sulfonyl fluoride group at the 1-position. Additionally, the 2-position of the benzene ring is modified with a methoxymethoxy group, which introduces both electron-withdrawing and electron-donating effects. This combination of functional groups imparts distinct reactivity patterns that are exploited in various synthetic transformations.

In recent years, the demand for high-quality intermediates like 3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride has surged due to their utility in developing novel therapeutic agents. The sulfonyl fluoride moiety, in particular, is known for its ability to participate in nucleophilic substitution reactions, allowing for further functionalization and diversification of molecular structures. This property has made it an invaluable tool in the synthesis of sulfonamides, which are widely used in pharmaceuticals due to their broad spectrum of biological activity.

One of the most compelling applications of this compound is in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, researchers have leveraged derivatives of 3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride to create potent inhibitors of kinases and other enzyme families implicated in diseases such as cancer and inflammation. The bromine substituent further enhances its utility by enabling cross-coupling reactions, such as Suzuki-Miyaura coupling, which are essential for constructing complex aromatic scaffolds.

The methoxymethoxy group adds an additional layer of complexity to the compound's reactivity. This moiety not only influences the electronic properties of the benzene ring but also serves as a handle for further chemical modifications. For example, it can be selectively removed under acidic conditions or undergo oxidation to form aldehydes or ketones, providing multiple pathways for synthetic elaboration.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations have not only improved yield but also reduced reaction times, making it more accessible for industrial applications.

In academic research, this compound has been employed in studies exploring novel synthetic strategies for heterocyclic compounds. The ability to introduce diverse functional groups onto a benzene core via regioselective reactions has opened up new avenues for drug discovery. For instance, researchers have utilized derivatives of this compound to synthesize fused heterocycles that exhibit enhanced binding affinity to biological targets.

The pharmaceutical industry has also shown considerable interest in this intermediate due to its potential applications in developing next-generation therapeutics. By leveraging its unique structural features, scientists have been able to design molecules with improved pharmacokinetic properties and reduced toxicity profiles. This has been particularly relevant in the quest for more effective treatments for neurological disorders and autoimmune diseases.

The role of computational chemistry in optimizing synthetic routes involving 3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride cannot be overstated. Molecular modeling techniques have allowed researchers to predict reaction outcomes with high accuracy, thereby streamlining the discovery process. These tools have been instrumental in identifying optimal reaction conditions and minimizing unwanted side products.

Eco-friendly synthetic approaches have also gained traction in recent years. Researchers are increasingly focusing on green chemistry principles to develop processes that minimize waste and reduce environmental impact. The use of catalytic systems and solvent-free reactions has been explored as part of these efforts, aligning with global initiatives to promote sustainable chemical manufacturing.

The versatility of 3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride extends beyond pharmaceutical applications. It has found utility in materials science, where its ability to form stable complexes with metal ions makes it valuable for designing functional materials such as catalysts and luminescent probes.

In conclusion, 3-Bromo-2-(methoxymethoxy)benzene-1-sulfonyl fluoride (CAS No. 2247105-57-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity patterns make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new uses for this intermediate, its importance is likely to grow even further.